Cas no 40091-68-7 (4-propan-2-ylsulfanylbutan-2-one)

• Product Name: 4-propan-2-ylsulfanylbutan-2-one
• CAS No: 40091-68-7
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 925300
• PubChem ID: 315917
• Update Time: 2025-04-19

4-propan-2-ylsulfanylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-propan-2-ylsulfanylbutan-2-one
• 4-(isopropylthio)butan-2-one
• 4-isopropylsulfanyl-butan-2-one
• 4-isopropylthio-2-butanone
• AC1L7SQE
• NSC242974
• 40091-68-7
• (2-propylsulfanylmethyl)propan-2-one
• SCHEMBL11816302
• DTXSID70311392
• 4-[(Propan-2-yl)sulfanyl]butan-2-one
• NSC-242974

• Inchi： 1S/C7H14OS/c1-6(2)9-5-4-7(3)8/h6H,4-5H2,1-3H3
• InChI Key： WJGCRTLUSNTDNV-UHFFFAOYSA-N
• SMILES： S(CCC(C)=O)C(C)C

Computed Properties

• Exact Mass: 146.07662
• Monoisotopic Mass: 146.076536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 1.3

Experimental Properties

• Density: 0.94
• Boiling Point: 209.2°C at 760 mmHg
• Flash Point: 79.3°C
• Refractive Index: 1.458
• PSA: 17.07
• LogP: 2.10710